Cas no 97629-66-8 (1-benzyl-4-[(5-chloro-2-methoxyphenyl)sulfonyl]piperazine)

• Product Name: 1-benzyl-4-[(5-chloro-2-methoxyphenyl)sulfonyl]piperazine
• CAS No: 97629-66-8
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 1991567
• PubChem ID: 1122739
• Update Time: 2025-04-21

1-benzyl-4-[(5-chloro-2-methoxyphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[(5-chloro-2-methoxyphenyl)sulfonyl]piperazine
• 1-Benzyl-4-(5-chloro-2-methoxy-benzenesulfonyl)-piperazine
• piperazine, 1-[(5-chloro-2-methoxyphenyl)sulfonyl]-4-(phenylmethyl)-
• 1-benzyl-4-(5-chloro-2-methoxyphenyl)sulfonylpiperazine
• DTXCID80165560
• AG-690/12136485
• 1-{[5-chloro-2-(methyloxy)phenyl]sulfonyl}-4-(phenylmethyl)piperazine
• DTXSID30243069
• AKOS000567147
• AB00097060-01
• Z62484332
• Oprea1_614666
• 97629-66-8
• Piperazine, 1-((5-chloro-2-methoxyphenyl)sulfonyl)-4-(phenylmethyl)-
• Oprea1_687082
• 1-((5-Chloro-2-methoxyphenyl)sulfonyl)-4-(phenylmethyl)piperazine

• Inchi： 1S/C18H21ClN2O3S/c1-24-17-8-7-16(19)13-18(17)25(22,23)21-11-9-20(10-12-21)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3
• InChI Key： BSMGGFOLVQBMBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O)OC

Computed Properties

• Exact Mass: 380.096141
• Monoisotopic Mass: 380.096141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• Surface Charge: 0
• XLogP3: 3

Experimental Properties

• Density: 1.312
• Boiling Point: 523.2°C at 760 mmHg
• Flash Point: 270.2°C
• Refractive Index: 1.608
• LogP: 3